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Compound of Interest

Compound Name: Norfunalenone

Cat. No.: B12424279 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Norfunalenone is a naturally occurring compound that has garnered interest within the

scientific community. This technical guide provides a comprehensive overview of the known

physical and chemical properties of purified Norfunalenone, intended to serve as a

foundational resource for researchers and professionals in drug development and natural

product chemistry. The information presented herein is compiled from available scientific

literature and supplier technical data.

Physicochemical Properties
The fundamental physical and chemical characteristics of Norfunalenone are summarized in

the table below. These properties are crucial for its handling, formulation, and analysis.
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Property Value Source

Molecular Formula C₁₄H₁₀O₆ [1]

Molecular Weight 274.23 g/mol [1]

CAS Number 581786-63-2 [1]

SMILES
O=C1C(O)=C(O)C2=C3C1=C(

O)C=C(O)C3=C(C)C=C2O
[1]

Solubility 10 mM in DMSO [1]

Melting Point Not reported

Boiling Point Not reported

Appearance Not reported

Spectral Data
Detailed spectral data for purified Norfunalenone, including Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopy, are not readily available in

the public domain. The primary literature reference, Chaudhary NK, et al. J Nat Prod.

2020;83(4):1051-1060, is cited as the source for the initial characterization of related

compounds and is the most probable source for this detailed information.[1]

Experimental Protocols
While specific, detailed experimental protocols for the purification and analysis of

Norfunalenone are contained within the primary literature, this section outlines the general

methodologies typically employed for the isolation and characterization of similar natural

products.

Purification of Norfunalenone: A Generalized Workflow
The purification of a natural product like Norfunalenone from its biological source, such as a

fungal or plant extract, generally follows a multi-step chromatographic process. The goal is to

isolate the compound of interest with high purity.
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General Workflow for Norfunalenone Purification

Crude Biological Extract

Solvent-Solvent Partitioning

Initial Fractionation

Column Chromatography (e.g., Silica Gel)

Further Separation

Preparative HPLC

High-Resolution Purification

Purity Assessment (e.g., Analytical HPLC, LC-MS)

Purity Confirmation

Purified Norfunalenone

 >95% Purity
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Spectroscopic Analysis Workflow

Purified Norfunalenone

Mass Spectrometry (MS)

Determine Molecular Weight & Formula

NMR Spectroscopy (1H, 13C, 2D)

Determine Carbon-Hydrogen Framework

IR Spectroscopy

Identify Functional Groups

UV-Vis Spectroscopy

Analyze Electronic Transitions

Structure Elucidation
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Investigational Workflow for Biological Activity

Purified Norfunalenone

In Vitro Bioassays (e.g., Cytotoxicity, Antimicrobial)

Initial Screening

Identification of Cellular Targets

If Active

In Vivo Model Studies

If Promising In Vitro Activity

Signaling Pathway Analysis (e.g., Western Blot, qPCR)

Mechanism of Action Elucidation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Norfunalenone - Immunomart [immunomart.org]

To cite this document: BenchChem. [Purified Norfunalenone: A Technical Guide to its
Physicochemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12424279#physical-and-chemical-properties-of-
purified-norfunalenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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